![molecular formula C14H27ClN2O B2386528 N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide CAS No. 2411217-16-6](/img/structure/B2386528.png)
N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide, also known as AZD-2461, is a small molecule inhibitor of poly (ADP-ribose) polymerase (PARP). PARP is a family of enzymes involved in DNA repair and maintenance. Inhibition of PARP has emerged as a promising therapeutic strategy for cancer treatment, particularly in cancers with defects in DNA repair pathways.
Mechanism of Action
PARP inhibitors, including N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide, work by inhibiting the activity of PARP enzymes. PARP enzymes play a critical role in the repair of single-strand DNA breaks. Inhibition of PARP leads to the accumulation of DNA damage, which is lethal to cancer cells with defects in DNA repair pathways, such as those with mutations in BRCA1/2 genes. This compound has been shown to be a potent and selective inhibitor of PARP1 and PARP2 enzymes.
Biochemical and Physiological Effects
This compound has been shown to induce DNA damage and apoptosis in cancer cells. It has also been shown to sensitize cancer cells to DNA-damaging agents, as mentioned earlier. In preclinical studies, this compound has shown antitumor activity in various cancer types, including those with defects in DNA repair pathways. In addition, this compound has been shown to have a favorable safety profile in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide is its selectivity for PARP1 and PARP2 enzymes, which are the most abundant and functionally important members of the PARP family. This selectivity may translate into fewer off-target effects and better tolerability in patients. One limitation of this compound is its relatively short half-life, which may limit its efficacy as a single agent. However, this limitation can be overcome by combination therapy with other anticancer agents.
Future Directions
There are several future directions for the development of PARP inhibitors, including N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide. One direction is the identification of biomarkers that can predict response to PARP inhibitors. For example, BRCA1/2 mutations have been shown to be predictive of response to PARP inhibitors. Another direction is the development of combination therapies that can enhance the efficacy of PARP inhibitors. For example, combination therapy with immune checkpoint inhibitors has shown promise in preclinical models. Finally, the development of more potent and selective PARP inhibitors is an ongoing effort in the field.
Synthesis Methods
N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide was first synthesized by AstraZeneca and reported in 2010. The synthesis involves a series of reactions starting from commercially available starting materials. The key step involves the coupling of 4-(azepan-1-yl)-2-methylbutan-2-amine with 2-chloropropanoyl chloride to form the target compound. The final product is obtained after purification by column chromatography.
Scientific Research Applications
N-[4-(Azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide has been extensively studied in preclinical models of cancer. It has shown efficacy as a single agent and in combination with other anticancer agents in various cancer types, including breast, ovarian, pancreatic, and prostate cancers. This compound has been shown to sensitize cancer cells to DNA-damaging agents, such as ionizing radiation and chemotherapy, by inhibiting the repair of DNA damage.
Properties
IUPAC Name |
N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-chloropropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27ClN2O/c1-12(15)13(18)16-14(2,3)8-11-17-9-6-4-5-7-10-17/h12H,4-11H2,1-3H3,(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSGFHBBCIWUETN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C)(C)CCN1CCCCCC1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.83 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.